Cas no 1805932-80-2 (Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-acetate)

• Product Name: Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-acetate
• CAS No: 1805932-80-2
• MF: C₁₁H₁₂BrF₂NO₃
• MW: 324.118689537048
• CID: 4861977
• Update Time: 2025-06-15

Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-acetate

• Inchi： 1S/C11H12BrF2NO3/c1-3-18-8(16)5-6-4-7(11(13)14)9(17-2)10(12)15-6/h4,11H,3,5H2,1-2H3
• InChI Key： UDCKLJZNFFFRFP-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(F)F)=CC(CC(=O)OCC)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-acetate

Comprehensive Overview of Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805932-80-2)

In the realm of fine chemicals and pharmaceutical intermediates, Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805932-80-2) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its pyridine core, bromine substitution, and difluoromethyl group, serves as a critical building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemical development, and material science, aligning with the growing demand for fluorinated compounds and heterocyclic derivatives.

The molecular structure of Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-acetate combines several functional groups that enhance its reactivity and utility. The presence of a bromo atom at the 2-position facilitates cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the difluoromethyl group introduces electronegativity and metabolic stability, making this compound a valuable candidate for medicinal chemistry applications. These attributes resonate with current trends in precision synthesis and green chemistry, where efficiency and sustainability are paramount.

One of the most searched topics related to this compound revolves around its synthetic routes and scale-up challenges. Synthetic chemists often inquire about optimized protocols for introducing the difluoromethyl moiety or strategies to mitigate side reactions during esterification. Recent advancements in flow chemistry and catalytic fluorination have provided innovative solutions, further elevating the compound's relevance. Additionally, its role in developing bioactive molecules—such as kinase inhibitors or antimicrobial agents—has been a focal point in academic and industrial research, as evidenced by its frequent mention in patent literature.

From an industrial perspective, the demand for Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-acetate is driven by its integration into high-value products. For instance, its application in crop protection chemicals aligns with the global push for sustainable agriculture. The compound's ability to modulate biological activity through its pyridine scaffold makes it a preferred choice for designing next-generation herbicides and fungicides. This synergy between agrochemical innovation and environmental stewardship underscores its commercial viability.

Quality control and analytical characterization are also critical aspects of working with this compound. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure purity and consistency. Given the rising emphasis on regulatory compliance and material traceability, suppliers and end-users prioritize rigorous testing protocols. This aligns with broader industry trends toward data-driven quality assurance and supply chain transparency.

In conclusion, Ethyl 2-bromo-4-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1805932-80-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with its alignment with cutting-edge research themes like fluorine chemistry and heterocyclic synthesis, position it as a compound of enduring significance. As scientific inquiry and industrial needs evolve, this molecule is poised to remain at the forefront of advancements in synthetic and applied chemistry.